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Abstract
Dichlorprop-P, the herbicidally active R-enantiomer of dichlorprop, is a selective, systemic

phenoxy herbicide used for the post-emergence control of broadleaf weeds. Its mode of action

is as a synthetic auxin, inducing uncontrolled and abnormal plant growth. While effective for its

intended purpose, a thorough understanding of its toxicological impact on non-target organisms

is critical for a comprehensive environmental risk assessment. This technical guide provides a

detailed overview of the toxicological profile of Dichlorprop-P, summarizing its effects on

aquatic and terrestrial organisms, its environmental fate, and the standardized methodologies

used for its evaluation. Quantitative data are presented in structured tables for comparative

analysis, and key processes are visualized through diagrams to support researchers, scientists,

and professionals in the field of drug and chemical development.

Introduction
Dichlorprop was historically marketed as a racemic mixture of its (R)- and (S)-enantiomers.

However, extensive research has demonstrated that only the R-enantiomer, Dichlorprop-P
(also known as 2,4-DP-P), possesses significant herbicidal activity.[1][2] Consequently, modern

formulations predominantly use this active isomer. Dichlorprop-P is absorbed by the leaves

and translocated to the roots of target plants.[1] Its mechanism of action involves mimicking the

plant hormone auxin, which leads to increased cell wall plasticity, protein biosynthesis, and

ethylene production.[3] This hormonal imbalance results in excessive and disorganized cell

division, damaging vascular tissues and ultimately causing plant death.[3]
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Given its application in agricultural and non-crop environments, Dichlorprop-P can

inadvertently expose a wide range of non-target organisms. This guide synthesizes current

toxicological data to provide a detailed profile of its effects.

Toxicological Profile on Aquatic Organisms
Dichlorprop-P can enter aquatic ecosystems through spray drift and runoff from treated fields.

[4] Once in aquatic systems, it undergoes relatively rapid transformation through

phototransformation and biotransformation.[4] Despite this, its potential for acute and chronic

toxicity to aquatic life remains a key consideration. Overall, Dichlorprop-P is considered to

have moderate to low toxicity for most aquatic organisms, with aquatic plants showing the

highest sensitivity.[2][5]

Fish
Dichlorprop-P is generally classified as being of moderate acute toxicity to fish.[1][2][6]

Table 1: Acute Toxicity of Dichlorprop-P to Fish

Species Endpoint Value (mg/L)
Exposure
Duration

Reference

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 10 - 100 96 hours [6]

Cyprinus carpio

(Common Carp)
LC50 > 22 96 hours [6]

Pimephales

promelas

(Fathead

Minnow)

LC50 17 96 hours [6]

Aquatic Invertebrates
The toxicity of Dichlorprop-P to aquatic invertebrates is generally low.[1][6]

Table 2: Acute and Chronic Toxicity of Dichlorprop-P to Aquatic Invertebrates
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Species Endpoint Value (mg/L)
Exposure
Duration

Reference

Daphnia magna

(Water Flea)
EC50 > 100 48 hours [6]

Daphnia magna

(Water Flea)
NOEC 11.2 21 days [6]

Algae and Aquatic Plants
Aquatic plants, particularly algae, are among the most sensitive aquatic organisms to

Dichlorprop-P, which is consistent with its herbicidal mode of action.[5] The toxicity is

considered moderate for this group.[1][6] Studies have shown enantioselective toxicity, where

different enantiomers exhibit varying levels of toxicity to different algal species like Chlorella

vulgaris and Scenedesmus obliquus.[7]

Table 3: Toxicity of Dichlorprop-P to Algae

Species Endpoint Value (mg/L)
Exposure
Duration

Reference

Pseudokirchnerie

lla subcapitata

ErC50 (Growth

Rate)
1.1 72 hours [6]

Navicula

pelliculosa

(Diatom)

EbC50

(Biomass)
0.44 72 hours [6]

Lemna gibba

(Duckweed)
EC50 0.13 7 days [6]

Toxicological Profile on Terrestrial Organisms
Terrestrial non-target organisms may be exposed to Dichlorprop-P through direct contact with

spray, consumption of contaminated food sources, or interaction with treated soil.

Birds
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Dichlorprop-P is rated as moderately toxic to birds on both an acute and chronic basis.[1][2][6]

Risk assessments have indicated that for certain application scenarios, the acute and chronic

risk levels of concern for birds may be exceeded based on dietary exposure.[8]

Table 4: Avian Toxicity of Dichlorprop-P

Species Endpoint
Value (mg/kg
bw)

Type of Study Reference

Colinus

virginianus

(Bobwhite Quail)

LD50 215 Acute Oral [6]

Anas

platyrhynchos

(Mallard Duck)

LD50 433 Acute Oral [6]

Colinus

virginianus

(Bobwhite Quail)

NOAEL 46.4 Reproductive [6]

Anas

platyrhynchos

(Mallard Duck)

NOAEL < 46.4 Reproductive [6]

Mammals
For mammals, Dichlorprop-P exhibits moderate acute toxicity via the oral route and low acute

toxicity via dermal and inhalation pathways.[4] It is not considered to be a skin sensitizer, but its

ester form can be.[4] The acid form is a severe eye irritant.[4][9] Longer-term studies on

laboratory animals have identified the liver, kidneys, and red blood cells as target organs.[4]

Dichlorprop-P is not found to be genotoxic, carcinogenic, or teratogenic.[4]

Table 5: Mammalian Toxicity of Dichlorprop-P
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Species Endpoint
Value (mg/kg
bw/day)

Type of Study Reference

Rat LD50 (Oral) 400 - 800 Acute [6]

Rat LD50 (Dermal) > 4000 Acute [6]

Rat LC50 (Inhalation) > 5.6 Acute [6]

Rat NOAEL 4 Chronic (2-year) [6]

Dog NOAEL 3.5 Chronic (1-year) [5]

Terrestrial Invertebrates
Dichlorprop-P is generally considered to have low toxicity to honeybees.[1][8] However, some

data suggest a moderate acute contact risk.[2] Studies on the ester form (Dichlorprop-P 2-

EHE) indicate that larvae may be more sensitive than adult bees.[9][10]

Table 6: Toxicity of Dichlorprop-P to Honeybees (Apis mellifera)

Endpoint Value (µ g/bee ) Exposure Duration Reference

Acute Oral LD50 > 100 48 hours [6]

Acute Contact LD50 > 100 48 hours [6]

The toxicity of Dichlorprop-P to earthworms is rated as low to moderate.[1][2] Formal risk

assessments have generally concluded a low risk to earthworms under representative use

conditions.[5]

Table 7: Toxicity of Dichlorprop-P to Earthworms (Eisenia fetida)

Endpoint Value (mg/kg soil) Exposure Duration Reference

LC50 > 500 14 days [6]

NOEC (Reproduction) 4.6 56 days [6]
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Effects on Soil Microorganisms
Dichlorprop-P is not persistent in soil environments, with biotransformation being the primary

route of degradation.[4] Studies show that its application can lead to an increase in bacterial

diversity and stimulate the growth of specific microbial taxa capable of degrading the herbicide.

[11] This is associated with an increased abundance of dioxygenase-encoding genes (rdpA,

sdpA) that are involved in the breakdown of phenoxypropionate herbicides.[12] Degradation in

soil is enantioselective, with microorganisms preferentially degrading the S-enantiomer.[11]

Table 8: Environmental Fate of Dichlorprop-P in Soil

Parameter Value Conditions Reference

Soil DT50 (Aerobic) 2 - 9.6 days Laboratory, 20°C [6]

Soil Organic Carbon

Partition Coefficient

(Koc)

10 - 103 mL/g [6]

Experimental Protocols
The toxicological data presented in this guide are derived from standardized tests, primarily

following protocols established by the Organisation for Economic Co-operation and

Development (OECD). These guidelines ensure that data are reliable, reproducible, and

comparable across different laboratories.

Fish, Acute Toxicity Test (based on OECD 203)
This test determines the concentration of a substance that is lethal to 50% of the test fish

(LC50) over a short exposure period.[13]

Test Organism: Commonly used species include Rainbow trout (Oncorhynchus mykiss) or

Zebrafish (Danio rerio).[3][14]

Test Duration: 96 hours.[4][14][15]

Method: Fish are exposed to a geometric series of at least five concentrations of the test

substance in either a static or semi-static system.[3][4] Mortalities and any sublethal effects
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are recorded at 24, 48, 72, and 96 hours.[14] A control group is run in parallel. The LC50

value is calculated from the concentration-mortality data.[13]

Daphnia sp., Acute Immobilisation Test (based on OECD
202)
This test assesses the acute toxicity of a substance to planktonic crustaceans, typically

Daphnia magna. The endpoint is the EC50, the concentration at which 50% of the daphnids are

immobilized.[9][16]

Test Organism:Daphnia magna juveniles (<24 hours old).[9][17]

Test Duration: 48 hours.[9][18]

Method: Daphnids are exposed to at least five concentrations of the test substance.[18] The

number of immobilized daphnids (those unable to swim within 15 seconds after gentle

agitation) is recorded at 24 and 48 hours.[9][18] The 48-hour EC50 is determined by

statistical analysis of the concentration-immobilisation data.

Alga, Growth Inhibition Test (based on OECD 201)
This protocol evaluates the effects of a substance on the growth of freshwater microalgae.[19]

Test Organism: Commonly Pseudokirchneriella subcapitata or other green algae or

cyanobacteria.[20][21]

Test Duration: 72 hours.[19][20][21]

Method: Exponentially growing algal cultures are exposed to a range of at least five

concentrations of the test substance in a nutrient-rich medium under continuous light and

controlled temperature.[19][20][22] Algal growth is measured over the test period, often by

cell counts or photometric methods. The key endpoints are the EC50 values for the inhibition

of growth rate and yield compared to controls.[21]

Visualizations
Mechanism of Action and Environmental Pathways

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.situbiosciences.com/product/oecd-203-fish-acute-toxicity-test/
https://www.toxlab.co/test-no-203-fish-acute-toxicity-test/
https://shop.fera.co.uk/media/wysiwyg/chemical_regulation/Daphnia_acute_immobilization_test_FINAL.pdf
https://www.scymaris.com/resources/oecd-202-technical-approach
https://shop.fera.co.uk/media/wysiwyg/chemical_regulation/Daphnia_acute_immobilization_test_FINAL.pdf
https://www.biotecnologiebt.it/study/oecd-tg-202-daphnia-sp-acute-immobilization-test/
https://shop.fera.co.uk/media/wysiwyg/chemical_regulation/Daphnia_acute_immobilization_test_FINAL.pdf
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://shop.fera.co.uk/media/wysiwyg/chemical_regulation/Daphnia_acute_immobilization_test_FINAL.pdf
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.analytice.com/en/oecd-201-freshwater-algae-and-cyanobacteria-growth-inhibition-test/
https://www.aropha.com/biodegradable-testing-labs/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.eurofins.com.au/media/10784/algae-growth-inhibition-test.pdf
https://www.analytice.com/en/oecd-201-freshwater-algae-and-cyanobacteria-growth-inhibition-test/
https://www.aropha.com/biodegradable-testing-labs/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.eurofins.com.au/media/10784/algae-growth-inhibition-test.pdf
https://www.analytice.com/en/oecd-201-freshwater-algae-and-cyanobacteria-growth-inhibition-test/
https://www.aropha.com/biodegradable-testing-labs/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.oecd.org/en/publications/test-no-201-alga-growth-inhibition-test_9789264069923-en.html
https://www.eurofins.com.au/media/10784/algae-growth-inhibition-test.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the herbicidal mechanism of Dichlorprop-P and its potential

pathways into the environment, leading to exposure of non-target organisms.

Figure 1: Herbicidal Mechanism of Dichlorprop-P (Synthetic Auxin)
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Caption: Figure 1: Herbicidal Mechanism of Dichlorprop-P (Synthetic Auxin).

Figure 2: Environmental Fate and Exposure Pathways of Dichlorprop-P
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Caption: Figure 2: Environmental Fate and Exposure Pathways of Dichlorprop-P.

Ecotoxicological Testing Workflow
The evaluation of a chemical's risk to non-target organisms follows a tiered approach, moving

from simple laboratory tests to more complex, realistic scenarios.

Figure 3: General Workflow for Ecotoxicological Testing
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Caption: Figure 3: General Workflow for Ecotoxicological Testing.
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The toxicological profile of Dichlorprop-P indicates varying levels of risk to different non-target

organisms. Aquatic plants and algae are the most sensitive aquatic group, which is expected

from a herbicide. Birds and mammals show moderate sensitivity, with dietary intake being a

primary route of concern in risk assessments. Dichlorprop-P generally exhibits low toxicity to

fish, aquatic invertebrates, bees, and earthworms. In soil, it is non-persistent and is actively

biodegraded by microbial communities. A comprehensive environmental risk assessment must

consider both the intrinsic toxicity to various species and the potential for exposure, which can

be mitigated through measures such as no-spray buffer zones to protect sensitive non-target

plant and aquatic habitats.[4][5] This guide provides the foundational data and methodological

context necessary for such evaluations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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